Cas no 952521-78-7 (3-Furancarboxylic acid, 5-borono-)

3-Furancarboxylic acid, 5-borono-, is a boronic acid derivative of furan-3-carboxylic acid, featuring a boronic acid functional group at the 5-position of the furan ring. This compound is of interest in organic synthesis and medicinal chemistry due to its ability to participate in Suzuki-Miyaura cross-coupling reactions, enabling the formation of carbon-carbon bonds with aryl or vinyl halides. The presence of both carboxylic acid and boronic acid groups enhances its utility as a bifunctional building block for constructing complex heterocyclic frameworks. Its stability and reactivity make it suitable for applications in pharmaceutical intermediates and materials science. Proper handling under inert conditions is recommended to preserve its integrity.
3-Furancarboxylic acid, 5-borono- structure
952521-78-7 structure
Product Name:3-Furancarboxylic acid, 5-borono-
CAS No:952521-78-7
MF:C5H5BO5
MW:155.901201963425
CID:2144793
Update Time:2025-06-07

3-Furancarboxylic acid, 5-borono- Chemical and Physical Properties

Names and Identifiers

    • 5-boronofuran-3-carboxylic acid
    • 3-Furancarboxylic acid, 5-borono-
    • Inchi: 1S/C5H5BO5/c7-5(8)3-1-4(6(9)10)11-2-3/h1-2,9-10H,(H,7,8)
    • InChI Key: INFXFJBCUDZTEY-UHFFFAOYSA-N
    • SMILES: O1C=C(C(=O)O)C=C1B(O)O

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 159
  • Topological Polar Surface Area: 90.9

3-Furancarboxylic acid, 5-borono- Pricemore >>

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